Cas no 63370-69-4 (2-(3-methylcyclopentyl)acetic acid)
2-(3-Methylcyclopentyl)acetic acid is a cyclopentane-derived carboxylic acid featuring a methyl substituent at the 3-position of the cyclopentyl ring. This compound is valued for its structural versatility in organic synthesis, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity in downstream transformations. Its carboxylic acid functionality allows for further derivatization, including esterification, amidation, or reduction. The compound’s well-defined stereochemistry and purity make it suitable for applications requiring precise molecular control. It is typically supplied in high purity to ensure consistent performance in synthetic workflows.
63370-69-4 structure
Product Name:2-(3-methylcyclopentyl)acetic acid
CAS No:63370-69-4
MF:C8H14O2
MW:142.195562839508
CID:2028542
PubChem ID:12383293
Update Time:2025-06-07
2-(3-methylcyclopentyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,3R)-3-methyl cyclopentylacetic acid
- (3-methyl-cyclopentyl)-acetic acid
- (3-Methyl-cyclopentyl)-essigsaeure
- 3-methyl-cyclopentaneacetic acid
- 3-methyl-cyclopentylacetic acid
- 3-Methyl-cyclopentylessigsaeure
- 3-Methylcyclopentaneacetic acid
- SCHEMBL2230667
- 2-(3-methylcyclopentyl)acetic acid
- EN300-105711
- G74973
- (3-METHYLCYCLOPENTYL)ACETIC ACID
- AKOS006376260
- 3-Methylcyclopentylethansaure
- Z1205494179
- 63370-69-4
- A1-51412
- 2-(3-methylcyclopentyl)aceticacid
- 827-882-7
-
- Inchi: 1S/C8H14O2/c1-6-2-3-7(4-6)5-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
- InChI Key: BXPUDAKSSKGBHP-UHFFFAOYSA-N
- SMILES: OC(CC1CCC(C)C1)=O
Computed Properties
- Exact Mass: 142.099379685g/mol
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3Ų
2-(3-methylcyclopentyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497955-10mg |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B497955-50mg |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B497955-100mg |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-105711-0.05g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 0.05g |
$205.0 | 2023-10-28 | |
| Enamine | EN300-105711-0.1g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 0.1g |
$306.0 | 2023-10-28 | |
| Enamine | EN300-105711-0.25g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 0.25g |
$438.0 | 2023-10-28 | |
| Enamine | EN300-105711-0.5g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 0.5g |
$691.0 | 2023-10-28 | |
| Enamine | EN300-105711-1.0g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 1.0g |
$884.0 | 2023-07-06 | |
| Enamine | EN300-105711-2.5g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 2.5g |
$1735.0 | 2023-10-28 | |
| Enamine | EN300-105711-5.0g |
2-(3-methylcyclopentyl)acetic acid |
63370-69-4 | 95% | 5.0g |
$2566.0 | 2023-07-06 |
2-(3-methylcyclopentyl)acetic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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